Cas no 1800401-93-7 (ATP-polyamine-biotin)
ATP-polyamine-biotin Chemical and Physical Properties
Names and Identifiers
-
- ATP-polyamine-biotin
- N-[3-[4-[3-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]propyl-methylamino]butyl-methylamino]propyl]-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxyphosphonamidic acid
-
- Inchi: 1S/C32H58N11O14P3S/c1-41(15-7-11-34-24(44)10-4-3-9-23-25-21(18-61-23)39-32(47)40-25)13-5-6-14-42(2)16-8-12-38-58(48,49)56-60(52,53)57-59(50,51)54-17-22-27(45)28(46)31(55-22)43-20-37-26-29(33)35-19-36-30(26)43/h19-23,25,27-28,31,45-46H,3-18H2,1-2H3,(H,34,44)(H,50,51)(H,52,53)(H2,33,35,36)(H2,38,48,49)(H2,39,40,47)
- InChI Key: MODMQMYTNMWWCS-UHFFFAOYSA-N
- SMILES: S1C([H])([H])C2([H])C([H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N([H])P(=O)(O[H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N3C([H])=NC4=C(N([H])[H])N=C([H])N=C34)O1)O[H])O[H])=O)N([H])C(N2[H])=O
Computed Properties
- Exact Mass: 945.30982773 g/mol
- Monoisotopic Mass: 945.30982773 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 61
- Rotatable Bond Count: 27
- Complexity: 1590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 945.9
- XLogP3: -8.7
- Topological Polar Surface Area: 373
ATP-polyamine-biotin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A79910-1mg |
ATP-polyamine-biotin |
1800401-93-7 | 98% | 1mg |
¥7312.0 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55086-1mg |
ATP-polyamine-biotin |
1800401-93-7 | 98% | 1mg |
¥4045.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55086-2mg |
ATP-polyamine-biotin |
1800401-93-7 | 98% | 2mg |
¥7192.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55086-5mg |
ATP-polyamine-biotin |
1800401-93-7 | 98% | 5mg |
¥12587.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55086-10mg |
ATP-polyamine-biotin |
1800401-93-7 | 98% | 10mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55086-50mg |
ATP-polyamine-biotin |
1800401-93-7 | 98% | 50mg |
¥0.00 | 2023-09-07 | |
| MedChemExpress | HY-D0183-1mg |
ATP-polyamine-biotin |
1800401-93-7 | 97.06% | 1mg |
¥3980 | 2024-05-25 | |
| MedChemExpress | HY-D0183-2mg |
ATP-polyamine-biotin |
1800401-93-7 | 97.06% | 2mg |
¥6380 | 2024-05-25 | |
| MedChemExpress | HY-D0183-5mg |
ATP-polyamine-biotin |
1800401-93-7 | 99.63% | 5mg |
¥14000 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A860552-1mg |
ATP-polyamine-biotin |
1800401-93-7 | >98% | 1mg |
¥8,999.00 | 2022-09-29 |
ATP-polyamine-biotin Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on ATP-polyamine-biotin
ATP-polyamine-biotin: A Novel Compound for Advanced Biomedical Applications
The compound with the CAS number 1800401-93-7 represents a significant advancement in the field of biotechnology and pharmaceutical research. Known by the product name ATP-polyamine-biotin, this innovative molecule has garnered considerable attention due to its unique structural properties and versatile applications. This introduction delves into the compound's characteristics, mechanisms of action, and recent research findings that highlight its potential in various biomedical contexts.
The molecular structure of ATP-polyamine-biotin is a composite of three key components: adenosine triphosphate (ATP), polyamines, and biotin. ATP, a well-known energy-carrying molecule, provides the compound with a high-energy phosphate group that can be utilized in biochemical reactions. Polyamines, such as putrescine, spermidine, and spermine, are organic cations that play crucial roles in cell growth, differentiation, and signal transduction. Biotin, a water-soluble vitamin (B7), is essential for carbon dioxide transfer in carboxylation reactions and is widely used in enzyme cofactor mechanisms.
The combination of these three components results in a multifunctional molecule with broad applicability. The presence of ATP ensures that the compound can participate in energy-dependent processes, while polyamines enhance its stability and interactions with biological molecules. Biotin's binding properties allow it to be conjugated to various biomolecules, making it an excellent tool for targeted therapies and diagnostics.
Recent studies have explored the potential of ATP-polyamine-biotin in drug delivery systems. Its ability to cross cell membranes efficiently makes it an ideal candidate for delivering therapeutic agents to specific sites within the body. For instance, researchers have demonstrated its use in creating targeted nanoparticles that can release drugs in response to specific biological triggers. This approach has shown promise in treating cancers and infectious diseases by minimizing side effects and improving treatment efficacy.
In addition to drug delivery, ATP-polyamine-biotin has been investigated for its role in diagnostic applications. The biotin moiety allows for easy conjugation with antibodies and other biomolecules, enabling highly sensitive detection methods. For example, researchers have developed immunoassays that utilize this compound for early detection of biomarkers associated with diseases such as diabetes and cancer. The high specificity and affinity of biotin-based assays make them valuable tools in clinical diagnostics.
The compound's potential extends to regenerative medicine as well. Studies have shown that ATP-polyamine-biotin can promote cell proliferation and differentiation, making it useful in tissue engineering applications. By stimulating the growth of stem cells and other progenitor cells, this compound could help in repairing damaged tissues and organs. Furthermore, its ability to enhance cellular energy metabolism may aid in accelerating wound healing processes.
Another area where ATP-polyamine-biotin has shown promise is in neurobiology research. The compound's ability to modulate neural activity has been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. By interacting with ATP-dependent pathways and biotinylated enzymes, this molecule may help identify new therapeutic targets for these conditions. Preliminary findings suggest that it can protect neurons from oxidative stress and improve synaptic function.
The synthesis of ATP-polyamine-biotin presents unique challenges due to the need for precise molecular assembly. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed techniques such as solid-phase synthesis and enzymatic catalysis to streamline the manufacturing process. These innovations have not only improved production efficiency but also enhanced the compound's stability under various conditions.
The future prospects of ATP-polyamine-biotin are vast and exciting. Ongoing research aims to expand its applications into areas such as gene therapy and nanomedicine. By leveraging its unique properties, scientists hope to develop novel treatments for a wide range of diseases that are currently difficult to manage effectively.
1800401-93-7 (ATP-polyamine-biotin) Related Products
- 2260670-05-9(12:0 Biotinyl Coenzyme A)
- 929023-90-5(Diphosphoric acid, P-[[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] ester )
- 100844-62-0(Adenosine5'-(trihydrogen diphosphate),N-[2-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]hexyl]amino]-2-oxoethyl]-,[3aS-(3aa,4b,6aa)]- (9CI))
- 864538-90-9
- 126320-25-0(N6-(6-Amino)hexyl-ATP (Biotin))
- 188824-39-7(bio-17-atp)
- 2799-51-1(Coenzyme A, S-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoate] (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)